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Cat. No.: S578830

Get Quote

Primary Clinical Applications

Amtolmetin guacil is used for the management of the following conditions [1] [2] [3]:

Condition Notes

Rheumatoid Arthritis Treatment of chronic inflammation and pain.

Osteoarthritis Particularly studied for knee osteoarthritis [4].

Juvenile Rheumatoid Arthritis Use in juvenile forms of the disease [2] [3].

Post-operative Pain Management of pain following surgical procedures [5].

Mechanism of Action and Experimental Data

Amtolmetin guacil's mechanism involves classic NSAID action plus unique gastroprotective effects, as

illustrated in the following experimental pathway:
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Amtolmetin Guacil
(Oral Administration)

Metabolites:
Tolmetin, Guiacol

Vanillic Moiety
(in intact AMG)

 Local effect in
gastric wall 

Inhibition of
Cyclooxygenase (COX)

Reduced
Prostaglandin Synthesis

Reduced Inflammation & Pain

Stimulates
Capsaicin Receptors

Release of
CGRP Neuropeptide

Gastroprotective Effects:
• Inhibits Gastric Acid Secretion

• Increases Bicarbonate Production
• Vasodilation
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Amtolmetin guacil mechanism: anti-inflammatory and gastroprotective pathways

Key Methodologies for Investigating Mechanism

In Vivo Rat Models: Used to demonstrate AMG's inhibition of agonist-stimulated gastric acid

secretion and up-regulation of gastric bicarbonate production [6].
Receptor Antagonist Studies: Capsazepine (capsaicin receptor antagonist) and CGRP-(8-37)

(CGRP receptor antagonist) administered to rats to block AMG's effects, confirming role of capsaicin-
CGRP pathway [6].

Metabolite Tracking: Drug concentration measured in gastroenteric tract post-administration to
confirm presence of intact AMG molecule for local action [6].
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Pharmacokinetic Profile

The metabolism and excretion of amtolmetin guacil are summarized below [2] [7]:

Parameter Profile

Absorption Almost completely absorbed after oral administration; concentrates in the gastric
wall, peaking ~2 hours post-administration.

Metabolism Hydrolyzed to active metabolites: Tolmetin (primary NSAID), MED5, and Guiacol
(source of vanillic moiety).

Elimination Mostly complete within 24 hours.

Route of
Elimination

Primarily renal (~77% as glucuronides); ~7.5% fecal.

Duration of
Action

Permanent anti-inflammatory action can continue for up to 72 hours after a single

administration.

Comparative Efficacy and Safety Profile

Efficacy: Clinical studies show similar anti-inflammatory activity to other NSAIDs like diclofenac,
flurbiprofen, ibuprofen, indometacin, and naproxen [1].

Gastrointestinal Tolerability: Comparative endoscopic studies show AMG causes less gastrotoxicity
than other NSAIDs, though most studies were small and short-term [1].

Renal Effects: Some data suggests a potential "renal sparing effect," though clinical experience is
limited [1].

Amtolmetin guacil represents an NSAID designed to mitigate a major treatment-limiting side effect. Its dual

mechanism combining cyclooxygenase inhibition with a capsaicin receptor-mediated gastroprotective

pathway is particularly notable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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